Cas no 1448077-51-7 (3-(2-fluorophenyl)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpropanamide)

• Product Name: 3-(2-fluorophenyl)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpropanamide
• CAS No: 1448077-51-7
• MF: C₂₁H₂₃FN₂O₂
• MW: 354.417928934097
• CID: 5998122
• PubChem ID: 71806488
• Update Time: 2025-10-23

3-(2-fluorophenyl)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpropanamide
• 3-(2-fluorophenyl)-N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]propanamide
• 3-(2-fluorophenyl)-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)propanamide
• 1448077-51-7
• F6436-1185
• AKOS024559239

• Inchi： 1S/C21H23FN2O2/c1-15-9-11-17(14-19(15)24-13-5-4-8-21(24)26)23-20(25)12-10-16-6-2-3-7-18(16)22/h2-3,6-7,9,11,14H,4-5,8,10,12-13H2,1H3,(H,23,25)
• InChI Key： WGXDZZLRZOMOGG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCCC2=O)=C1)(=O)CCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 354.17435614g/mol
• Monoisotopic Mass: 354.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(2-fluorophenyl)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpropanamide

3-(2-fluorophenyl)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpropanamide: A Comprehensive Overview

The compound 3-(2-fluorophenyl)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpropanamide, identified by the CAS number 1448077-51-7, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutics targeting specific cellular pathways.

The molecular structure of 3-(2-fluorophenyl)-N-4-methyl is characterized by a propanamide backbone, with substituents that include a fluorophenyl group and a 2-oxopiperidine moiety. These functional groups contribute to the compound's versatility, enabling it to interact with various biological targets. The presence of the fluorine atom in the phenyl ring introduces electronic effects that enhance the molecule's stability and bioavailability. Similarly, the 2-oxopiperidine ring imparts rigidity to the structure, which is crucial for maintaining specific conformational states necessary for binding to target proteins.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with potential biological targets. For instance, molecular docking studies have revealed that 3-(2-fluorophenyl)-N-4-methyl exhibits strong binding affinities to several enzymes and receptors, suggesting its potential as a lead compound in drug development. Furthermore, experimental studies have demonstrated its ability to modulate key cellular processes, such as signal transduction and gene expression, making it a valuable tool in understanding disease mechanisms.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis. These methods include the use of biodegradable solvents and catalytic amounts of transition metals to facilitate key transformations.

The physicochemical properties of 3-(2-fluorophenyl)-N-4-methyl have been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its molecular geometry, solubility profiles, and thermal stability. For example, X-ray crystallography has revealed a highly ordered crystal lattice structure, which is advantageous for solid-state pharmaceutical applications.

Beyond its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and ability to form supramolecular assemblies make it an attractive candidate for designing advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent research has demonstrated its potential as a building block for self-assembling nanostructures, which could find applications in electronics and sensing technologies.

In conclusion, 3-(2-fluorophenyl)-N-4-methyl represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advances in synthetic and computational methodologies, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in shaping future innovations.